N-[Furan-2-yl-(4-methoxyphenyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[furan-2-yl-(4-methoxyphenyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H24N2O4/c1-3-19(24)23-12-10-16(11-13-23)21(25)22-20(18-5-4-14-27-18)15-6-8-17(26-2)9-7-15/h3-9,14,16,20H,1,10-13H2,2H3,(H,22,25)
• InChI Key: BSISFKPWLRRBRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C2=CC=CO2)NC(=O)C3CCN(CC3)C(=O)C=C
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a furan ring, a methoxyphenyl group, a piperidine ring, and a carboxamide group.

Molecular Structure Analysis

The compound likely has a complex three-dimensional structure due to the presence of multiple rings and functional groups. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, related compounds have been shown to undergo imine-imine rearrangement initiated by potassium hydride.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound is not clear without more information. It could potentially interact with biological systems in a variety of ways depending on its structure and functional groups.

Future Directions

The potential applications and future directions for this compound would depend on its properties and how it interacts with biological systems. It could potentially be used in pharmaceuticals, materials science, or other fields.